Cas no 1784420-86-5 (1H-Imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)-)

• Product Name: 1H-Imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)-
• CAS No: 1784420-86-5
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5253638
• Update Time: 2025-10-25

1H-Imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)-

• Inchi： 1S/C10H11N3O2/c1-6(2)13-5-12-8-7(13)3-4-11-9(8)10(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： DRMLKEMOZSKIHZ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC2N(C(C)C)C=NC1=2

Additional information on 1H-Imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)-

1H-Imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)- (CAS No. 1784420-86-5): A Comprehensive Overview

1H-Imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)-, identified by its Chemical Abstracts Service number CAS No. 1784420-86-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazopyridine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a carboxylic acid group at the 4-position and an isopropyl substituent at the 1-position contributes to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The imidazopyridine core is a privileged structure in drug discovery, exhibiting a wide range of biological functions including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of nitrogen atoms in the imidazo[4,5-c]pyridine ring system allows for favorable interactions with biological targets, such as enzymes and receptors. The carboxylic acid functionality not only enhances the solubility of the compound but also provides a site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

Recent studies have highlighted the potential of 1H-imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)- as a lead compound in the development of novel therapeutic agents. Research published in peer-reviewed journals has demonstrated its efficacy in inhibiting various kinases and other enzymes implicated in cancer progression. For instance, studies have shown that this compound can selectively target tyrosine kinases, which are critical in signal transduction pathways involved in cell proliferation and survival. The isopropyl group at the 1-position has been found to play a crucial role in stabilizing the binding interactions with these targets, thereby enhancing the compound's potency.

Moreover, the carboxylic acid moiety has been exploited to develop prodrugs or conjugates that improve bioavailability and target specificity. By incorporating this group into larger molecular frameworks, researchers have been able to design compounds that exhibit prolonged circulation times or targeted delivery to specific tissues. These modifications have opened up new avenues for treating diseases with limited treatment options.

In addition to its applications in oncology, 1H-imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)- has shown promise in addressing inflammatory and immunological disorders. Preclinical studies have indicated that this compound can modulate immune responses by interacting with receptors and signaling pathways involved in inflammation. The ability to fine-tune its pharmacological properties through structural modifications has made it an attractive candidate for developing treatments for autoimmune diseases and chronic inflammation.

The synthesis of 1H-imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)- involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. Researchers have developed efficient synthetic routes that utilize readily available starting materials and transition metal catalysis to achieve high yields and purity. These synthetic strategies are not only cost-effective but also scalable for industrial production purposes.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to ensure clinical efficacy. By leveraging computational modeling and experimental data, researchers have been able to predict and modify key pharmacokinetic parameters. This approach has led to the identification of metabolically stable analogs with improved bioavailability.

Future directions in the research of 1H-imidazo[4,5-c]pyridine-4-carboxylic acid, 1-(1-methylethyl)- include exploring its potential in combination therapies and developing novel formulations for targeted drug delivery. The integration of nanotechnology with traditional pharmaceutical approaches has opened up new possibilities for enhancing therapeutic outcomes. By encapsulating this compound within nanoparticles or liposomes, researchers aim to achieve sustained release profiles and improve tissue-specific delivery.

In conclusion,1H-imidazo[4,5-c]pyridine-4-carboxylic acid, particularly the isopropyl-substituted derivative with CAS No. 1784420-86-5, represents a promising scaffold for drug discovery with significant therapeutic potential across multiple disease areas. Its unique structural features and versatile chemical properties make it an invaluable asset in medicinal chemistry research. As ongoing studies continue to uncover new applications and optimize its pharmacological profile, this compound is poised to make substantial contributions to modern medicine.